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Compound of Interest

Compound Name: 1,3-Dimethylpentylamine

Cat. No.: B086682 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethylpentylamine
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,3-Dimethylpentylamine (also known as DMAA or

Methylhexanamine). The following procedural guidance is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory operations.

Hazard Identification and Classification
1,3-Dimethylpentylamine is a volatile and hazardous chemical that requires stringent safety

measures. It is classified as a highly flammable liquid and vapor.[1] In terms of health hazards,

it is harmful if swallowed or inhaled, can cause severe skin burns and serious eye damage, and

may lead to respiratory irritation.[1] Environmentally, it is harmful to aquatic life.[1]
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Hazard Classification GHS Hazard Statement

Flammable Liquid
H225, H226: Highly flammable liquid and

vapour.[1]

Acute Toxicity (Oral) H302: Harmful if swallowed.[1]

Acute Toxicity (Inhalation) H332: Harmful if inhaled.[1]

Skin Corrosion
H314: Causes severe skin burns and eye

damage.[1]

Serious Eye Damage H318: Causes serious eye damage.

Specific Target Organ Toxicity H335: May cause respiratory irritation.

Aquatic Hazard
H402, H412: Harmful to aquatic life with long

lasting effects.[1]

Physicochemical Properties
Proper handling procedures are directly influenced by the chemical's physical properties.

Property Value

CAS Number 105-41-9[2]

Molecular Formula C₇H₁₇N

Molecular Weight 115.22 g/mol

Boiling Point 133.91 °C

Flash Point 28.86 °C to 43.9 °C

Density 0.762 g/cm³

Operational and Disposal Plans
Adherence to the following step-by-step protocols is mandatory for the safe handling of 1,3-
Dimethylpentylamine.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical. The following equipment must be worn at all times

when handling this chemical.

Body Part Required PPE Specification & Rationale

Respiratory
Full-face or Half-mask Air-

Purifying Respirator

Required when vapors or

aerosols are generated to

prevent inhalation, which is

harmful and can cause

respiratory irritation.[1][3]

Ensure cartridges are

appropriate for volatile organic

compounds/amines.

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Double-gloving is

recommended. Gloves must

be inspected before use and

changed immediately upon

contamination.[4][5]

Eyes/Face
Chemical safety goggles and a

face shield

Provides protection against

splashes and vapors,

preventing serious eye

damage.[3][6][7] Must be worn

together.

Body
Flame-retardant and antistatic

protective clothing

A fully buttoned lab coat made

of appropriate material (e.g.,

Nomex®) is required to protect

skin from burns.[1][4]

Feet
Closed-toe, chemical-resistant

safety shoes

Protects feet from potential

spills.[7][8]

Experimental Protocol: Safe Handling Workflow
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This protocol outlines the procedural steps for using 1,3-Dimethylpentylamine in a laboratory

setting.

A. Preparation and Engineering Controls

Ventilation: All work must be conducted within a certified chemical fume hood to minimize

inhalation exposure.[1][6]

Emergency Equipment: Ensure an eyewash station and safety shower are directly

accessible and unobstructed.[6]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot surfaces, and spark-producing equipment.[1][6] Use only non-sparking tools.[1]

[6]

Grounding: Ground and bond all containers and receiving equipment to prevent static

electricity discharge, which can ignite flammable vapors.[1][6]

Spill Kit: Have a chemical spill kit rated for flammable amines readily available. The kit

should contain an inert absorbent material.[6]

B. Chemical Handling

Container Inspection: Before use, inspect the container for any damage or leaks.

Transferring: When transferring the chemical, do so slowly to avoid splashing and the

generation of aerosols.[1] Use a properly grounded pump or pour carefully.

Container Management: Keep the container tightly closed when not in use to prevent the

release of flammable vapors.[1][6]

Avoid Incompatibles: Keep away from strong oxidizing agents, acids, metals, and halogens.

[6]

C. Post-Handling and Decontamination

Glove Removal: Use the proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.[5]
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Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1]

Work Area Decontamination: Decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Clothing: Immediately remove and launder any contaminated clothing before reuse.[6]

Emergency and Spill Procedures
Immediate and correct response to an emergency is critical.

In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.

Call a poison center or doctor if you feel unwell.

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

plenty of water/shower for at least 15 minutes. Seek immediate medical attention as this

chemical causes severe burns.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist or

poison center.[6]

In Case of Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[6]

In Case of a Spill:

Evacuate all personnel from the immediate area.

Eliminate all ignition sources.[6]

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[6]
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Ventilate the area and decontaminate the spill site.

Storage and Disposal Plan
Storage: Store in a locked, dry, cool, and well-ventilated area designated for flammable

liquids.[6] The container must be kept tightly closed.[1][6] Protect from sunlight.

Disposal: All waste containing 1,3-Dimethylpentylamine must be treated as hazardous

waste.

Collect waste in clearly labeled, closed containers.

Do not mix with other waste streams.

Dispose of the waste through an approved hazardous waste disposal plant, following all

local, regional, and national regulations.[6] Handle uncleaned containers as you would the

product itself.

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of 1,3-
Dimethylpentylamine.
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Workflow for Safe Handling of 1,3-Dimethylpentylamine
1. Preparation

- Verify Fume Hood & Safety Showers
- Remove Ignition Sources

- Assemble PPE

2. Chemical Handling
- Ground Equipment

- Transfer Chemical Slowly
- Keep Container Sealed

Proceed with Caution

3. Post-Handling
- Decontaminate Surfaces
- Proper Glove Removal

- Wash Hands Thoroughly

After Use

Emergency Procedures
(Spill or Exposure)

4. Storage
- Tightly Closed Container

- Cool, Ventilated, Flammable Area

Store Unused Chemical

5. Waste Disposal
- Collect in Labeled Container

- Use Approved Disposal Service

Dispose of Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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